5-{5-bromo-2-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[5-bromo-2-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H22BrNO3S2/c1-13(2)17-6-4-14(3)10-19(17)27-9-8-26-18-7-5-16(23)11-15(18)12-20-21(25)24-22(28)29-20/h4-7,10-13H,8-9H2,1-3H3,(H,24,25,28)/b20-12-
• InChI Key: ULIURHFIRKQEDT-NDENLUEZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCOC2=C(C=C(C=C2)Br)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CC1=CC(=C(C=C1)C(C)C)OCCOC2=C(C=C(C=C2)Br)/C=C\3/C(=O)NC(=S)S3
• Molecular Formula: C22H22BrNO3S2
• Molecular Weight: 492.5 g/mol

Description

The compound is a thiazolidinone derivative. Thiazolidinones are a class of compounds that contain a five-membered ring structure composed of three carbons, one nitrogen, and one sulfur atom. They are known for their wide range of biological activities and are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolidinone ring, a bromo group, and a 2-isopropyl-5-methylphenoxy group. The presence of these functional groups would likely confer specific physical and chemical properties to the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the bromo group might be susceptible to nucleophilic substitution reactions, while the thiazolidinone ring might undergo reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromo group might increase its molecular weight and potentially its boiling point. The presence of the thiazolidinone ring might also influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Thiazolidinones are known to have a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.